Cas no 1264635-66-6 (tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1264635-66-6
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• MDL: MFCD18432776
• CID: 1077028
• PubChem ID: 56962206
• Update Time: 2025-05-20

tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate
• 6,6-Difluoro-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• 2-BOC-6,6-DIFLUORO-2-AZA-SPIRO[3.3]HEPTANE
• AK-78505
• ELLANOVALABS 75-0071
• KB-21002
• PB11685
• RP07425
• difluoro-2-aza-spiro[3.3]heptane
• A889419
• 2-Boc-6,6-difluoro-2-aza-...
• CS-W023121
• DB-364632
• SCHEMBL20345579
• AKOS015950349
• AS-34903
• DTXSID50719170
• MFCD18432776
• tert-butyl6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate
• 2-Azaspiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, 1,1-dimethylethyl ester
• NABSFZFNNHRMOM-UHFFFAOYSA-N
• 1264635-66-6
• W-205250
• TERT-BUTYL 2,2-DIFLUORO-6-AZASPIRO[3.3]HEPTANE-6-CARBOXYLATE
• 2-Boc-6,6-difluoro-2-azaspiro[3.3]heptane
• AM20070581
• J-518141
• SY097227
• 6,6-Difluoro-2-Aza-Spiro[3.3]Heptane-2-Carboxylic Acid Tert-Butyl Ester

• MDL： MFCD18432776
• Inchi： 1S/C11H17F2NO2/c1-9(2,3)16-8(15)14-6-10(7-14)4-11(12,13)5-10/h4-7H2,1-3H3
• InChI Key： NABSFZFNNHRMOM-UHFFFAOYSA-N
• SMILES： FC1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)F

Computed Properties

• Exact Mass: 233.12273511g/mol
• Monoisotopic Mass: 233.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate

tert-Butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1264635-66-6, commonly referred to as tert-butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique spirocyclic structure, which combines a seven-membered ring system with a nitrogen atom and two fluorine substituents at the 6-position. The presence of the tert-butyl group further enhances its chemical properties, making it a valuable compound in various synthetic and medicinal applications.

The synthesis of tert-butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate involves a series of carefully designed reactions that highlight the importance of stereocontrol and functional group compatibility. Recent studies have demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. Its spirocyclic framework provides a rigid structure that can be exploited to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

One of the most intriguing aspects of this compound is its potential in drug discovery programs. Researchers have explored its ability to modulate ion channels and receptors, which are critical targets for treating conditions such as epilepsy, pain, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit voltage-gated sodium channels, a key mechanism in pain signaling pathways. This finding underscores its potential as a lead compound for developing novel analgesics with improved efficacy and reduced side effects.

In addition to its therapeutic applications, tert-butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate has also been investigated for its role in catalytic processes and materials science. Its fluorinated spirocyclic structure imparts unique electronic properties that make it an attractive candidate for use in organocatalysis and asymmetric synthesis. Recent advancements in this area have leveraged the compound's ability to act as a chiral auxiliary, facilitating the enantioselective synthesis of complex molecules with high optical purity.

The structural features of this compound also make it an ideal substrate for studying conformational dynamics and molecular recognition processes. Computational studies using molecular docking and dynamics simulations have provided insights into how its spirocyclic framework interacts with biological targets at the atomic level. These findings have not only enhanced our understanding of its binding modes but also paved the way for rational drug design strategies.

From a synthetic perspective, the preparation of tert-butyl 6,6-difluoro-2-azaspiro[3.3]heptane-2-carboxylate involves a multi-step sequence that typically begins with the construction of the spirocyclic core followed by functionalization with fluorine atoms and the tert-butyl group. The use of modern synthetic techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of these processes.

In conclusion, CAS No. 1264635-66-6 represents a versatile chemical entity with wide-ranging applications in drug discovery, catalysis, and materials science. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an important tool in contemporary chemical research.